Cas no 2595-06-4 (Methyl-6-O-trityl-2,3,4-tri-O-benzyl-α-D-galactopyranoside)

• Product Name: Methyl-6-O-trityl-2,3,4-tri-O-benzyl-α-D-galactopyranoside
• CAS No: 2595-06-4
• MF: C₄₇H₄₆O₆
• MW: 706.864553928375
• CID: 239771
• Update Time: 2023-11-19

Methyl-6-O-trityl-2,3,4-tri-O-benzyl-α-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• a-D-Galactopyranoside, methyl2,3,4-tris-O-(phenylmethyl)-6-O-(triphenylmethyl)-
• METHYL 2,3,4-TRI-O-BENZYL-6-O-TRITYL-A-D-GALACTOPYRANOSIDE
• Galactopyranoside, methyl2,3,4-tri-O-benzyl-6-O-trityl-, a-D, a-D- (8CI)
• Galactopyranoside,methyl 2,3,4-tri-O-benzyl-6-O-trityl- (7CI)
• Methyl 2-O,3-O,4-O-tribenzyl-6-O-trityl-alpha-D-galactopyranoside
• CID 92024040
• Methyl-6-O-trityl-2,3,4-tri-O-benzyl-α-D-galactopyranoside
• Methyl 2,3,4-tris-O-(phenylmethyl)-6-O-(triphenylmethyl)-alpha-D-galactopyranoside
• α-D-Galactopyranoside, methyl 2,3,4-tris-O-(phenylmethyl)-6-O-(triphenylmethyl)-

• Inchi： 1S/C47H46O6/c1-48-46-45(51-34-38-24-12-4-13-25-38)44(50-33-37-22-10-3-11-23-37)43(49-32-36-20-8-2-9-21-36)42(53-46)35-52-47(39-26-14-5-15-27-39,40-28-16-6-17-29-40)41-30-18-7-19-31-41/h2-31,42-46H,32-35H2,1H3/t42-,43+,44+,45-,46+/m1/s1
• InChI Key： AYWIUINDNNLVIG-GZNIJYTOSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@H]([C@H]1COC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 706.329
• Monoisotopic Mass: 706.329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 53
• Rotatable Bond Count: 16
• Complexity: 940
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4

Experimental Properties

• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (7.8E-6 g/L) (25 ºC),
• PSA: 55.38000
• LogP: 9.12260